2-fluoro-4-methylquinoline
Overview
Description
2-fluoro-4-methylquinoline is a type of quinoline, a class of compounds that are widely used in medicinal chemistry due to their fascinating pharmacological properties . Quinolines are nitrogen-containing heterocycles and are found in natural products, physiologically active synthetic chemicals, medications, and other products .
Synthesis Analysis
The synthesis of 2-fluoro-4-methylquinoline involves a variety of methods exploiting cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations . Rapid chlorination of the side-chain Me group of 2-fluoro-4-methylquinoline is reported using sodium hypochlorite under microwave irradiation .Chemical Reactions Analysis
Fluorinated quinolines, such as 2-fluoro-4-methylquinoline, can undergo a variety of chemical reactions. These include cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations . Novel approaches to functionalization of polyfluorinated quinolines, including nucleophilic displacement of fluorine atoms, cross-coupling reactions, and synthesis on the basis of organometallic compounds are also discussed .Scientific Research Applications
Synthesis and Properties
Fluorinated quinolines, such as 2-fluoro-4-methylquinoline, have been the subject of extensive research in the last 10-15 years . A variety of synthetic methods have been explored, including cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations . These methods have led to the development of novel approaches to functionalize polyfluorinated quinolines .
Biological Activity
Fluorinated quinolines have shown remarkable biological activity . For instance, the quinoline skeleton has been used as a basic structure for the development of synthetic antimalarial drugs . Fluorinated quinolines have also been found to exhibit antibacterial, antineoplastic, and antiviral activities .
Pharmaceutical Applications
2-fluoro-4-methylquinoline is used as pharmaceutical intermediates . Quinoline derivatives have been found to have medicinal importance, including anticancer, antioxidant, anti-inflammatory, antimalarial, anti-SARS-CoV-2, and antituberculosis activities .
Industrial Chemistry
Fluorinated quinolines have found application in industrial chemistry . For example, a number of fluorinated quinolines have been used in agriculture .
Components for Liquid Crystals
Fluorinated quinolines have been used as components for liquid crystals . This is due to their unique properties, which are enhanced by the incorporation of a fluorine atom .
Cyanine Dyes
Quinolines have been used in the production of cyanine dyes . These dyes make a considerable share in commercial production .
Safety and Hazards
While specific safety data for 2-fluoro-4-methylquinoline was not found, safety data for similar compounds suggest that they may cause skin irritation, serious eye irritation, and respiratory irritation . It’s recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes .
Future Directions
The future of quinoline-based compounds is likely to involve developments in several directions. The unique structure and composition of quinolines offer many effective routes to produce several bulk chemicals and functional materials . The growing interest in fluorinated derivatives of quinolines stimulates research studies aimed at development of novel methods of synthesis, studying of reactivity of fluorinated quinolines and their plausible practical applications .
Mechanism of Action
Target of Action
The primary target of 2-fluoro-4-methylquinoline is Dihydroorotate dehydrogenase (DHODH) . DHODH is a mitochondrial enzyme involved in the de novo synthesis of pyrimidines . It catalyzes the fourth step in the biosynthesis of pyrimidine nucleotides, which are essential components of DNA and RNA, and also contribute to the regulation of various cellular processes.
Mode of Action
2-Fluoro-4-methylquinoline interacts with its target, DHODH, by binding to the active site of the enzyme . .
Biochemical Pathways
The interaction of 2-fluoro-4-methylquinoline with DHODH affects the pyrimidine biosynthesis pathway . By inhibiting DHODH, the compound disrupts the production of pyrimidine nucleotides, which can lead to a decrease in DNA and RNA synthesis. This can affect various downstream cellular processes, including cell division and protein synthesis.
Result of Action
The inhibition of DHODH by 2-fluoro-4-methylquinoline leads to a disruption in pyrimidine nucleotide synthesis . This can result in a decrease in DNA and RNA synthesis, affecting cell division and protein synthesis. The exact molecular and cellular effects of this disruption depend on the specific cellular context and are a topic of ongoing research.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-fluoro-4-methylquinoline can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-methylquinoline", "fluorine gas", "sodium hydride", "methyl iodide", "acetic acid", "sodium acetate", "sulfuric acid", "water" ], "Reaction": [ "Step 1: 2-methylquinoline is reacted with fluorine gas in the presence of sodium hydride to form 2-fluoro-2-methylquinoline.", "Step 2: 2-fluoro-2-methylquinoline is then reacted with methyl iodide in the presence of sodium hydride to form 2-fluoro-4-methylquinoline.", "Step 3: The crude product is purified by refluxing with acetic acid and sodium acetate to remove any impurities.", "Step 4: The purified product is then treated with sulfuric acid and water to obtain the final product, 2-fluoro-4-methylquinoline." ] } | |
CAS RN |
771-37-9 |
Product Name |
2-fluoro-4-methylquinoline |
Molecular Formula |
C10H8FN |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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